Cas no 1338931-95-5 (5,7-dichloro-6-propylpyrazolo[1,5-a]pyrimidine)

• Product Name: 5,7-dichloro-6-propylpyrazolo[1,5-a]pyrimidine
• CAS No: 1338931-95-5
• MF: C₉H₉Cl₂N₃
• MW: 230.093859434128
• CID: 2190610
• Update Time: 2023-11-19

5,7-dichloro-6-propylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-6-propylpyrazolo[1,5-a]pyrimidine
• CID 60200405
• Pyrazolo[1,5-a]pyrimidine, 5,7-dichloro-6-propyl-
• 5,7-dichloro-6-propylpyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C9H9Cl2N3/c1-2-3-6-8(10)13-7-4-5-12-14(7)9(6)11/h4-5H,2-3H2,1H3
• InChI Key： IDZKOHDHMQJZNX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC2=CC=NN12)Cl)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 30.2

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: -1.51±0.30(Predicted)